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Compound of Interest

Compound Name: 4-Bromoanisole

Cat. No.: B123540

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of 4-Bromoanisole, a key reagent in
organic synthesis, with a focus on its chemical properties and applications in cross-coupling
reactions, which are pivotal in the field of drug development.

Core Chemical and Physical Properties

4-Bromoanisole, also known as 1-Bromo-4-methoxybenzene, is an organobromine
compound.[1] It presents as a colorless to pale yellow oily liquid with a distinct, pleasant odor
reminiscent of anise seed.[1][2] This compound is a vital precursor for the synthesis of
numerous 4-anisyl derivatives.[1][2] It is one of three isomers of bromoanisole.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative properties of 4-Bromoanisole.
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Property Value Source
Molecular Formula C7H7BrO [21[3114]
Molecular Weight 187.03 g/mol [21[31[5]
CAS Number 104-92-7 [31[4]
Density 1.494 g/mL at 25 °C [2]
Melting Point 9-10 °C [2]
Boiling Point 223 °C [2]
Refractive Index n20/D 1.564 [2]

Applications in Drug Development and Organic
Synthesis

4-Bromoanisole is a versatile intermediate in synthetic chemistry.[2] Its utility is particularly
pronounced in the construction of complex organic molecules, a cornerstone of drug discovery
and development. It is frequently employed in palladium-catalyzed cross-coupling reactions,
such as the Suzuki and Heck reactions, to form carbon-carbon bonds.[2] These reactions are
fundamental in synthesizing biaryl compounds, which are common structural motifs in
pharmaceuticals.

Beyond cross-coupling, 4-Bromoanisole serves as a precursor for Grignard reagents and is
used in the preparation of other organic compounds like aryl 1,3-diketones.[1] Additionally, it
has found a niche application in molecular biology for RNA extraction, where it aids in the
removal of DNA contamination.[1][2]

Experimental Protocols: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for creating carbon-carbon bonds. The
following protocol details a microwave-promoted Suzuki reaction between 4-Bromoanisole
and Phenylboronic acid.

Reaction: Synthesis of 4-Methoxybiphenyl
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Materials:

4-Bromoanisole (0.935 g, 5.0 mmol)

e Phenylboronic acid (0.732 g, 6.0 mmol)

e Sodium Carbonate (Naz2COs) (1.86 g, 18.5 mmol)

» Palladium stock solution (to provide 0.0045 mol % Pd)
o Ethanol (15 mL)

o Water (15 mL)

e 100-mL round-bottom flask

» Microwave reactor

Procedure:

e Preparation: In a 100-mL round-bottom flask, combine 4-bromoanisole (0.935 g, 5.0 mmol),
phenylboronic acid (0.732 g, 6.0 mmol), sodium carbonate (1.86 g, 18.5 mmol), the specified
amount of palladium stock solution, 15 mL of ethanol, and 15 mL of water.

e Reaction Setup: Place the flask into the microwave reactor.

o Microwave Irradiation: Heat the reaction mixture from room temperature to reflux
(approximately 83°C) using an initial microwave power of 600 W.

o Reaction Time: Hold the mixture at reflux temperature for 20 minutes.

o Work-up and Purification: Upon completion, the reaction mixture is cooled. The product, 4-
Methoxybiphenyl, can then be isolated and purified using standard organic chemistry
techniques such as extraction and chromatography.

Visualized Experimental Workflow
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The following diagram illustrates the key steps in the Suzuki-Miyaura coupling protocol

described above.

Reagent Combination
(4-Bromoanisole, Phenylboronic Acid,
Na2CO3, Pd Catalyst, EtOH, H20)

Microwave Irradiation

(600 W to reflux, ~83°C)

2. Reaction

Hold at Reflux
(20 minutes)

3. Quenching

Cooling and Work-up

4. Purification

Product Isolation & Purification
(Extraction, Chromatography)

Final Product
(4-Methoxybiphenyl)

Workflow for Suzuki-Miyaura Coupling of 4-Bromoanisole
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123540#4-bromoanisole-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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